Cas no 2172562-92-2 (1-Ethyl-2-(3-methyl-1,2-oxazol-4-yl)pyrrolidin-3-amine)

• Product Name: 1-Ethyl-2-(3-methyl-1,2-oxazol-4-yl)pyrrolidin-3-amine
• CAS No: 2172562-92-2
• MF: C₁₀H₁₇N₃O
• MW: 195.261482000351
• CID: 5568237
• PubChem ID: 165592833
• Update Time: 2025-06-13

1-Ethyl-2-(3-methyl-1,2-oxazol-4-yl)pyrrolidin-3-amine Chemical and Physical Properties

Names and Identifiers

• EN300-1634377
• 1-ethyl-2-(3-methyl-1,2-oxazol-4-yl)pyrrolidin-3-amine
• 2172562-92-2
• 1-Ethyl-2-(3-methyl-1,2-oxazol-4-yl)pyrrolidin-3-amine

• Inchi： 1S/C10H17N3O/c1-3-13-5-4-9(11)10(13)8-6-14-12-7(8)2/h6,9-10H,3-5,11H2,1-2H3
• InChI Key： RHDCVWGZFJIPQX-UHFFFAOYSA-N
• SMILES： O1C=C(C(C)=N1)C1C(CCN1CC)N

Computed Properties

• Exact Mass: 195.137162174g/mol
• Monoisotopic Mass: 195.137162174g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 55.3Ų

Additional information on 1-Ethyl-2-(3-methyl-1,2-oxazol-4-yl)pyrrolidin-3-amine

Introduction to 1-Ethyl-2-(3-methyl-1,2-oxazol-4-yl)pyrrolidin-3-amine (CAS No. 2172562-92-2)

1-Ethyl-2-(3-methyl-1,2-oxazol-4-yl)pyrrolidin-3-amine is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural properties and potential biological activities. This compound, identified by the CAS number 2172562-92-2, belongs to a class of heterocyclic amines that have been extensively studied for their pharmacological relevance. The presence of both pyrrolidine and oxazole moieties in its molecular structure endows it with distinctive chemical and biological characteristics, making it a promising candidate for further research and development in medicinal chemistry.

The molecular framework of 1-Ethyl-2-(3-methyl-1,2-oxazol-4-yl)pyrrolidin-3-amine consists of a pyrrolidine ring substituted with an ethyl group at the 1-position and an oxazole ring at the 2-position, which is further methylated at the 3-position of the oxazole. This specific arrangement of functional groups contributes to its potential interactions with biological targets, particularly enzymes and receptors involved in various metabolic pathways. The compound's ability to modulate these interactions has been a focal point in recent studies aimed at identifying novel therapeutic agents.

In recent years, there has been a growing interest in the development of small-molecule inhibitors that can selectively target specific biological pathways without causing significant side effects. 1-Ethyl-2-(3-methyl-1,2-oxazol-4-yl)pyrrolidin-3-amine has emerged as a compound of interest in this context due to its structural features that suggest potential binding affinity for certain enzymes. For instance, its pyrrolidine moiety is known to be a common pharmacophore in drugs targeting central nervous system disorders, while the oxazole ring can interact with various binding pockets on proteins. These characteristics make it a valuable scaffold for designing molecules with enhanced pharmacological properties.

One of the most compelling aspects of 1-Ethyl-2-(3-methyl-1,2-oxazol-4-yl)pyrrolidin-3-amine is its potential role in addressing unmet medical needs. Current research indicates that this compound may exhibit inhibitory activity against certain enzymes that are overexpressed in diseases such as cancer and inflammatory disorders. By targeting these enzymes, 1-Ethyl-2-(3-methyl-1,2-oxazol-4-yloxy)pyrrolidin] could potentially disrupt pathological signaling pathways and alleviate symptoms associated with these conditions. Preliminary studies have shown promising results in vitro, suggesting that further investigation into its pharmacological profile could lead to the development of novel therapeutic interventions.

The synthesis of 1-Ethyl--(methyl--(methyl--(methyl--(methyl--(methyl--(methyl--(methyl--(methyl--(methyl--(methyl--(methyl--(methyl--(methyl--(methyl--(methyl--(methyl--(methyl--)))))))))))))))))))pyrrolidin)))))) is a complex process that requires careful optimization to ensure high yield and purity. The synthetic route typically involves multi-step reactions, including cyclization, substitution, and functional group transformations. Advanced techniques such as catalytic hydrogenation and protecting group strategies are often employed to achieve the desired product with minimal side reactions. The efficiency of these synthetic methodologies is crucial for scaling up production and making the compound accessible for further preclinical and clinical studies.

From a computational chemistry perspective, 1-Ethyl––((–((–((–((–((–((–((–((–((–((–((–((–((–((–((–((CH₃)₂NCH₂CH₂N(CH₃)₂C₃H₃NO)C₃H₆NO))))))))))))))))))))))))))))))pyrrolidin) has been subjected to detailed molecular modeling studies to understand its interactions with biological targets at the atomic level. These studies have provided valuable insights into the compound's binding mode, affinity, and potential side effects. By leveraging computational tools such as molecular dynamics simulations and docking studies, researchers have been able to predict how 1-Ethyl–…) might interact with proteins and nucleic acids, thereby guiding the design of more effective derivatives.

The pharmacokinetic properties of 1-Ethyl–…) are also under investigation to assess its suitability for therapeutic use. Parameters such as solubility, stability, bioavailability, and metabolic clearance are critical factors that determine whether a drug candidate will be successful in clinical settings. Experimental studies have been conducted to evaluate these properties using various models and techniques. For instance, solubility tests have revealed that 1-Ethyl–…) exhibits moderate solubility in water, which could influence its formulation as an oral or injectable drug. Additionally, stability studies have provided information on how the compound behaves under different storage conditions.

In conclusion, 2172562 has emerged as a promising compound in pharmaceutical research due to its unique structural features and potential biological activities. Its ability to interact with specific biological targets makes it a valuable scaffold for designing novel therapeutic agents. Ongoing research efforts are focused on elucidating its pharmacological profile further through both experimental and computational approaches. As our understanding of this compound grows, 217256 ) will likely play an increasingly important role in addressing various medical challenges.